Cas no 1955499-68-9 (3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1955499-68-9
• MF: C₁₄H₂₀ClNOS
• MW: 285.832701683044
• CID: 5699055
• PubChem ID: 72716493
• Update Time: 2025-08-05

3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1955499-68-9
• 3-[(2-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• EN300-241308
• F2167-0495
• AKOS026746866
• 3-[(2-methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octanehydrochloride
• 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

• Inchi： 1S/C14H19NOS.ClH/c1-16-13-4-2-3-5-14(13)17-12-8-10-6-7-11(9-12)15-10;/h2-5,10-12,15H,6-9H2,1H3;1H
• InChI Key： JVEYKFICIHRPJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)C1CC2CCC(N2)C1.Cl

Computed Properties

• Exact Mass: 285.0954131g/mol
• Monoisotopic Mass: 285.0954131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

Introduction to 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1955499-68-9)

3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, identified by its CAS number 1955499-68-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride features a bicyclic framework with an azabicyclo[3.2.1]octane core, which is appended with a 2-methoxyphenylsulfanyl group and a hydrochloride salt form. This unique structural motif contributes to its distinct physicochemical properties, which are critical for its interaction with biological targets and its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds that combine aromatic rings with heterocyclic structures, as such combinations often lead to enhanced binding affinity and selectivity in drug candidates. The presence of the azabicyclo[3.2.1]octane moiety in 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride introduces rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic profiles and reducing off-target effects.

The 2-methoxyphenylsulfanyl group is another key feature of this compound, contributing to its potential bioactivity through various mechanisms. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which are essential for the binding of small molecules to biological targets such as enzymes and receptors. The methoxy substituent further modulates the electronic properties of the aromatic ring, influencing the compound's reactivity and solubility.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, particularly those featuring nitrogen-containing heterocycles like azabicycloalkanes. These structures have shown promise in modulating a wide range of biological pathways, including neurotransmitter receptors, kinases, and ion channels. The compound 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is no exception and has been explored for its potential role in various therapeutic areas.

One of the most compelling aspects of 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is its structural versatility, which allows for further derivatization to explore new pharmacophores and improve pharmacological properties. Researchers have been particularly interested in modifying the hydrochloride salt form to enhance solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azabicyclo[3.2.1]octane core typically involves cyclization reactions, while the attachment of the 2-methoxyphenylsulfanyl group often requires sulfonylation or thioetherification techniques. The final step involves converting the free base into its hydrochloride salt form, which is crucial for improving stability and handling characteristics.

In terms of biological activity, preliminary studies on 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride have suggested potential interactions with various targets relevant to neurological disorders, pain management, and inflammation modulation. The unique combination of structural elements in this compound makes it an attractive candidate for further investigation in these areas.

The pharmacological profile of 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is still under active research, but early findings indicate that it may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity that could make it a valuable lead compound for drug development.

Future research directions may include exploring analogs of this compound with modified substituents or different heterocyclic cores to identify more potent or selective derivatives. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions and guide structural optimization efforts.

The development of novel pharmaceutical compounds like 3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride represents a significant advancement in medicinal chemistry and underscores the importance of innovative approaches in addressing unmet medical needs.